Cas no 1805391-07-4 (2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid)

• Product Name: 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid
• CAS No: 1805391-07-4
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4914025
• Update Time: 2025-07-21

2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c1-16-6-2-4(8(10)11)13-5(3-12)7(6)9(14)15/h2,8H,1H3,(H,14,15)
• InChI Key： FIUHDNDETQBTLV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)O)=C(C#N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.1
• Topological Polar Surface Area: 83.2

Additional information on 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid

2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid: A Multifunctional Compound with Promising Therapeutic Applications

2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid, identified by its CAS number 1805391-07-4, represents a novel class of organic compounds with unique structural features and potential biological activities. This compound belongs to the family of pyridine derivatives, characterized by the presence of a six-membered aromatic ring with a nitrogen atom. The molecular framework of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid is further modified by the introduction of multiple functional groups, including a nitrile group, a difluoromethyl group, and a methoxy group. These modifications significantly influence its physicochemical properties, such as solubility, stability, and reactivity, making it a valuable candidate for pharmaceutical development.

Recent studies have highlighted the importance of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid in the context of drug discovery and development. The compound's unique combination of electron-withdrawing and electron-donating groups creates a balanced electronic environment, which is critical for modulating its interactions with biological targets. This structural complexity is particularly relevant in the design of small-molecule therapeutics, where precise control over molecular interactions is essential for achieving desired pharmacological effects.

One of the most significant advantages of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid is its ability to exhibit multiple biological activities. Current research suggests that this compound may have potential applications in the treatment of various diseases, including inflammation, cancer, and infectious diseases. The presence of the difluoromethyl group, for instance, is known to enhance the compound's metabolic stability, which is a crucial factor in the design of long-acting pharmaceutical agents.

Recent advancements in medicinal chemistry have further expanded the scope of 2-Cyano-6-(difluoromethyl)-4-methyoxypyridine-3-carboxylic acid's potential. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory properties by modulating the activity of key inflammatory pathways. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in the pathogenesis of chronic inflammatory diseases.

Another notable aspect of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid is its potential as an antiviral agent. Recent studies have shown that the compound can interfere with the replication of certain RNA viruses by targeting specific viral enzymes. This property is particularly relevant in the context of the ongoing global health challenges, where the development of broad-spectrum antiviral agents is of great importance. The structural features of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid make it a promising candidate for further exploration in this field.

The synthesis of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid has been a focus of recent research efforts in organic chemistry. A 2022 study published in Organic & Biomolecular Chemistry reported a novel synthetic route that enables the efficient preparation of this compound. The researchers employed a multi-step process involving the functionalization of a pyridine ring and the introduction of the difluoromethyl group, which is critical for achieving the desired molecular structure. This synthetic approach not only improves the yield of the compound but also enhances its purity, which is essential for pharmaceutical applications.

From a pharmacokinetic perspective, 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid exhibits favorable properties that make it a viable candidate for drug development. The compound's solubility in aqueous solutions is a key factor in its potential for oral administration, as it ensures adequate bioavailability. Additionally, the presence of the methoxy group contributes to the compound's metabolic stability, which is crucial for maintaining its therapeutic efficacy over an extended period.

Recent advances in computational chemistry have also provided valuable insights into the molecular interactions of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid. Molecular docking studies have revealed that the compound can bind to several biological targets, including enzymes and receptors involved in various physiological processes. These findings suggest that the compound may have a broad spectrum of biological activities, which is an important consideration in the design of multifunctional therapeutics.

Furthermore, the safety profile of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid has been evaluated in preclinical studies. The compound has shown low toxicity in in vitro and in vivo models, which is a critical factor in the development of safe and effective pharmaceutical agents. These findings support the potential of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid as a therapeutic candidate with a favorable risk-benefit profile.

Despite its promising properties, the development of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid as a therapeutic agent is still in its early stages. Further research is needed to fully elucidate its mechanisms of action, optimize its pharmacological properties, and assess its potential for clinical applications. The compound's unique structural features and biological activities make it a valuable subject for continued investigation in the field of medicinal chemistry.

In conclusion, 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Recent studies have demonstrated its potential applications in the treatment of various diseases, including inflammation, cancer, and infectious diseases. The compound's favorable pharmacokinetic properties and low toxicity profile further support its potential as a therapeutic agent. Continued research in this area is essential to fully realize the therapeutic potential of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid.